Cas no 1368414-41-8 (3-Chloro-5-p-tolyl-[1,2,4]triazine)

• Product Name: 3-Chloro-5-p-tolyl-[1,2,4]triazine
• CAS No: 1368414-41-8
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 2192509
• PubChem ID: 82470208
• Update Time: 2025-06-08

3-Chloro-5-p-tolyl-[1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-triazine 3-chloro-5-(4-methylphenyl)-
• 3-Chloro-5-(4-methylpenyl)-1,2,4-triazine
• 3-Chloro-5-(p-tolyl)-1,2,4-triazine
• 3-Chloro-5-(4-methylphenyl)-1,2,4-triazine
• 3-Chloro-5-p-tolyl-[1,2,4]triazine
• CS-0057890
• R10041
• 1,2,4-Triazine, 3-chloro-5-(4-methylphenyl)-
• 1368414-41-8
• LZD5TT7UH6
• SB73304
• DB-378983

• MDL： MFCD21962268
• Inchi： 1S/C10H8ClN3/c1-7-2-4-8(5-3-7)9-6-12-14-10(11)13-9/h2-6H,1H3
• InChI Key： VPGACEUEVMQOTK-UHFFFAOYSA-N
• SMILES： ClC1=NN=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.2

3-Chloro-5-p-tolyl-[1,2,4]triazine Security Information

• Storage Condition：(BD270288)

Additional information on 3-Chloro-5-p-tolyl-[1,2,4]triazine

Professional Introduction to Compound with CAS No. 1368414-41-8 and Product Name: 3-Chloro-5-p-tolyl-[1,2,4]triazine

The compound with CAS No. 1368414-41-8 and the product name 3-Chloro-5-p-tolyl-[1,2,4]triazine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its triazine core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of a chloro substituent at the 3-position and a para-tolyl group at the 5-position imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

Recent studies have highlighted the potential of 3-Chloro-5-p-tolyl-[1,2,4]triazine as a key building block in the development of novel therapeutic agents. Its triazine framework is well-known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes. The chloro group enhances electrophilicity, facilitating further functionalization, while the para-tolyl moiety contributes to steric and electronic modulation, influencing the compound's overall biological activity.

In the realm of medicinal chemistry, 3-Chloro-5-p-tolyl-[1,2,4]triazine has been explored for its role in synthesizing compounds with antimicrobial and anti-inflammatory properties. Research published in recent years demonstrates its utility in generating derivatives that exhibit promising activity against a range of pathogens. For instance, modifications at the 6-position of the triazine ring have led to compounds with enhanced efficacy in inhibiting bacterial growth while maintaining low toxicity profiles. This underscores the importance of 3-Chloro-5-p-tolyl-[1,2,4]triazine as a scaffold for developing next-generation antibiotics.

The compound's relevance extends beyond pharmaceutical applications into material science. Its molecular structure allows for integration into polymers and coatings, imparting flame-retardant properties due to the inherent stability of the triazine ring. Furthermore, recent innovations in nanotechnology have leveraged 3-Chloro-5-p-tolyl-[1,2,4]triazine to develop functionalized nanoparticles for drug delivery systems. These advancements highlight the compound's versatility and its potential to contribute to breakthroughs across multiple scientific disciplines.

From a synthetic chemistry perspective, 3-Chloro-5-p-tolyl-[1,2,4]triazine serves as a versatile intermediate for constructing more complex molecules. The chloro substituent can be selectively displaced by various nucleophiles, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This flexibility is crucial in medicinal chemistry pipelines where rapid diversification of molecular structures is often required to identify lead compounds with optimal pharmacokinetic profiles. Additionally, the para-tolyl group provides electronic tuning capabilities, allowing chemists to modulate binding affinities and metabolic stability.

Current research trends indicate that 3-Chloro-5-p-tolyl-[1,2,4]triazine is being increasingly utilized in combinatorial chemistry approaches to generate libraries of structurally diverse compounds for high-throughput screening. This methodology has accelerated the discovery of novel bioactive molecules by enabling rapid synthesis and evaluation of thousands of derivatives. The compound's well-defined reactivity profile ensures consistent yields during library synthesis, making it an indispensable tool for academic and industrial research laboratories alike.

The environmental impact of using 3-Chloro-5-p-tolyl-[1,2,4]triazine as an intermediate has also been carefully examined. Studies have focused on optimizing synthetic routes to minimize waste generation and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this compound without compromising purity or yield. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion,3-Chloro-5-p-tolyl-[1,2,4]triazine (CAS No. 1368414-41-8) stands as a cornerstone in modern chemical research due to its multifaceted applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways while maintaining high reactivity and selectivity. As scientific understanding continues to evolve,3-Chloro-5-p-tolyl-[1,2,4]triazine will undoubtedly remain at the forefront of innovation-driven research efforts aimed at addressing complex challenges in health care and technology.